Cas no 458532-86-0 (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Properties

Names and Identifiers

• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Fluoropyridine-4-boronic acid pinacol ester
• 2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Fluoropyridin-4-boronic acid pinacol ester
• Pyridine, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PCLMNCBIXQQRMB-UHFFFAOYSA-N
• PC8520
• SBB096426
• DTXSID60476681
• SCHEMBL613614
• SY010095
• A26958
• 2-Fluoro-4-pyridineboronic acid pinacol ester
• J-509385
• 458532-86-0
• AB29871
• A826911
• EN300-305060
• 2-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• (2-FLUOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• Z2044784651
• BS-2070
• AKOS015853570
• 2-Fluoropyridine-4-boronic acid, pinacol ester
• CS-W008037
• 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-fluoro-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-Fluoropyridine-4-boronic Acid Pinacol Ester
• 2-fluoranyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD06798253
• FT-0685385
• 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• +Expand

• MDL： MFCD06798253
• InChIKey： PCLMNCBIXQQRMB-UHFFFAOYSA-N
• Inchi： 1S/C11H15BFNO2/c1-10(2)11(3,4)16-12(15-10)8-5-6-14-9(13)7-8/h5-7H,1-4H3
• SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 223.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.1179870g/mol
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• LogP: 1.51990
• PSA: 31.35000
• Refractive Index: 1.477
• Boiling Point: 48-52℃
• Melting Point: 48-52℃
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 142.5±23.7 °C
• Color/Form: Powder with white crystals
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：Ⅲ
• Risk Phrases： 36
• Signal Word：warning
• HazardClass：6.1

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%